Cas no 1806792-33-5 (4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine)

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with amino, chloromethyl, difluoromethyl, and nitro functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and difluoromethyl groups enhances its utility in cross-coupling reactions and further derivatization, while the nitro and amino groups offer opportunities for selective transformations. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways. This compound is particularly useful in the development of bioactive molecules, where precise functional group manipulation is critical. Suitable for controlled environments, it requires handling under standard safety protocols due to its reactive substituents.

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine structure

1806792-33-5 structure

Product Name:4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

CAS No:1806792-33-5

MF:C₇H₆ClF₂N₃O₂

MW:237.591247081757

CID:4857064

Update Time:2025-10-28

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine
- Inchi： 1S/C7H6ClF2N3O2/c8-2-3-4(11)1-5(6(9)10)12-7(3)13(14)15/h1,6H,2H2,(H2,11,12)
- InChI Key： NZBDVQADXCSYMF-UHFFFAOYSA-N
- SMILES： ClCC1C([N+](=O)[O-])=NC(C(F)F)=CC=1N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
XLogP3: 1.4
Topological Polar Surface Area: 84.7

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029064894-1g	4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine	1806792-33-5	97%	1g	$1,504.90	2022-03-31

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Additional information on 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is a complex organic compound with the CAS number 1806792-33-5. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The molecule features a nitro group at the 2-position, an amino group at the 4-position, a chloromethyl group at the 3-position, and a difluoromethyl group at the 6-position. These substituents contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine involves a series of multi-step reactions, often starting from pyridine derivatives or intermediates with suitable functional groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic processes to enhance reaction yields and minimize byproducts.

The compound's structure is particularly interesting due to the presence of multiple electron-withdrawing groups (EWGs), such as the nitro and difluoromethyl groups. These EWGs significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. For example, the nitro group can act as a strong meta-directing substituent in electrophilic aromatic substitution reactions, while the chloromethyl group can participate in nucleophilic substitutions under appropriate conditions.

Recent studies have highlighted the potential of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine as a precursor for advanced materials. Its ability to undergo various functionalizations makes it a valuable building block for constructing heterocyclic compounds with tailored properties. For instance, researchers have utilized this compound to synthesize novel pyridine-based polymers with applications in optoelectronics and drug delivery systems.

In addition to its synthetic applications, this compound has shown promise in biological studies. The presence of amino and nitro groups suggests potential interactions with biological systems, making it a candidate for further exploration in pharmacology and toxicology. However, comprehensive bioassays are required to fully understand its biological effects and safety profile.

From an environmental perspective, understanding the degradation pathways of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing such compounds under various environmental conditions. This knowledge is essential for developing strategies to mitigate pollution and promote sustainable chemical practices.

In conclusion, 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool for advancing chemical synthesis and material development. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.